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Compound of Interest

Compound Name: Dspe-peg46-NH2

Cat. No.: B12420148 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the storage, handling, and

utilization of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene

glycol)-46] (DSPE-PEG46-NH2). This versatile phospholipid-polyethylene glycol conjugate is a

critical component in the development of advanced drug delivery systems, particularly in the

formulation of stealth liposomes and targeted nanoparticles.

Product Information and Storage
Proper storage and handling of DSPE-PEG46-NH2 are paramount to ensure its stability and

performance in experimental applications. The following table summarizes the recommended

conditions.
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Parameter Recommendation Citation(s)

Appearance
White to off-white solid powder

or chunk.
[1]

Long-term Storage
Store at -20°C for months to

years.
[1][2]

Short-term Storage
Store at 0–4°C for days to

weeks.
[1]

Stock Solution Storage

Store at 0–4°C for short-term

(days to weeks) or -20°C for

long-term (months). Avoid

repeated freeze-thaw cycles.

[1]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical. Stable for

a few weeks during ordinary

shipping.

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Dichloromethane

(DCM), Chloroform, Acetone,

and Dimethylformamide

(DMF).

Handling and Safety Precautions
DSPE-PEG46-NH2 should be handled in accordance with good laboratory practices. The

following are general safety and handling guidelines:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling the compound.

Ventilation: Use in a well-ventilated area to avoid inhalation of dust.

Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
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Ingestion: Do not ingest. If swallowed, seek medical attention.

Hygienic Practices: Wash hands thoroughly after handling.

Below is a DOT diagram outlining the recommended workflow for the storage and handling of

DSPE-PEG46-NH2.
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Storage Workflow Handling Workflow
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Liposome Formulation

Bioconjugation
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Form Thin Lipid Film
(Rotary Evaporation)

Hydrate Film with
Aqueous Buffer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DSPE-PEG-NH2, DSPE-PEG-Amine, PEG Lipid- Biopharma PEG [biochempeg.com]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [DSPE-PEG46-NH2: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420148#recommended-storage-and-handling-for-
dspe-peg46-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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